An In-depth Technical Guide to the Discovery and Synthesis of Tau Protein Aggregation-IN-1
An In-depth Technical Guide to the Discovery and Synthesis of Tau Protein Aggregation-IN-1
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the discovery, synthesis, and preliminary biological evaluation of Tau protein aggregation-IN-1, a notable inhibitor of Tau protein aggregation. The information is primarily derived from patent literature, supplemented with established experimental protocols relevant to the field of neurodegenerative disease research.
Introduction to Tau Protein Aggregation-IN-1
Tau protein aggregation-IN-1, chemically known as 2-((3-fluoro-4-(methylamino)phenyl)amino)-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzo[d]thiazole-6-carboxamide, is a small molecule inhibitor of Tau protein aggregation. It was identified as "Compound 0c" in patent WO2006125324A1. The aggregation of the microtubule-associated protein Tau is a pathological hallmark of a class of neurodegenerative disorders known as tauopathies, which includes Alzheimer's disease. Small molecules that can inhibit this aggregation process are valuable tools for research and potential therapeutic leads.
Discovery and Synthesis
The discovery of Tau protein aggregation-IN-1 is detailed in patent WO2006125324A1, which describes a series of substituted benzothiazole derivatives designed to inhibit protein aggregation.
Synthetic Pathway
The synthesis of Tau protein aggregation-IN-1 involves a multi-step process starting from commercially available materials. The key steps are outlined below.
Caption: Synthetic pathway for Tau protein aggregation-IN-1.
Experimental Protocol for Synthesis (Exemplary)
The following is a representative, detailed protocol for the key synthetic steps based on general organic chemistry principles and information extrapolated from patent literature.
Step 1: Synthesis of N-(2,2,6,6-tetramethylpiperidin-4-yl)-2-aminobenzo[d]thiazole-6-carboxamide (Intermediate A)
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To a solution of 2-amino-6-carboxybenzothiazole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add 4-amino-2,2,6,6-tetramethylpiperidine (1.1 eq), HATU (1.2 eq), and diisopropylethylamine (DIPEA) (3.0 eq).
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Stir the reaction mixture at room temperature for 12-18 hours under a nitrogen atmosphere.
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Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, pour the reaction mixture into water and extract with ethyl acetate.
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel to afford Intermediate A.
Step 2: Synthesis of 3-Fluoro-N-methyl-4-nitroaniline (Intermediate B)
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To a solution of 3-fluoro-4-nitroaniline (1.0 eq) in acetone, add potassium carbonate (2.0 eq) and methyl iodide (1.5 eq).
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Reflux the reaction mixture for 6-8 hours.
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Monitor the reaction by TLC.
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After completion, filter the reaction mixture and concentrate the filtrate under reduced pressure.
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Purify the residue by column chromatography to yield Intermediate B.
Step 3: Buchwald-Hartwig Amination
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To a degassed solution of Intermediate A (1.0 eq) and Intermediate B (1.2 eq) in dioxane, add cesium carbonate (2.0 eq), Xantphos (0.1 eq), and tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.05 eq).
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Heat the reaction mixture at 100-110 °C for 12-24 hours under a nitrogen atmosphere.
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Monitor the reaction by TLC.
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Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.
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Concentrate the filtrate and purify the residue by column chromatography.
Step 4: Nitro Group Reduction to Yield Tau protein aggregation-IN-1
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To a solution of the product from Step 3 in a mixture of ethanol and water, add iron powder (5.0 eq) and ammonium chloride (1.0 eq).
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Heat the reaction mixture to reflux for 2-4 hours.
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Monitor the reaction by TLC.
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Upon completion, filter the hot reaction mixture through Celite and wash the pad with ethanol.
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Concentrate the filtrate under reduced pressure.
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Partition the residue between ethyl acetate and water.
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Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.
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Purify the crude product by column chromatography to obtain Tau protein aggregation-IN-1.
Biological Activity and Quantitative Data
| Parameter | Value | Assay Type | Reference |
| Biological Activity | Inhibition of Tau Protein Aggregation | Thioflavin T (ThT) Fluorescence Assay (presumed) | WO2006125324A1 |
| IC₅₀ | Not publicly disclosed in peer-reviewed literature. | - | - |
| EC₅₀ | Not publicly disclosed in peer-reviewed literature. | - | - |
Experimental Protocols for Biological Assays
The following is a detailed, representative protocol for an in-vitro Thioflavin T (ThT) fluorescence assay, a standard method for screening Tau aggregation inhibitors.
In-vitro Tau Aggregation Assay (Thioflavin T)
This assay measures the extent of Tau fibrillization by monitoring the fluorescence of Thioflavin T, which binds to the β-sheet structures characteristic of amyloid fibrils.
Materials:
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Recombinant human Tau protein (e.g., full-length Tau-441 or a fragment like K18)
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Heparin (or another aggregation inducer like arachidonic acid)
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Thioflavin T (ThT)
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Assay buffer (e.g., PBS, pH 7.4)
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96-well black, clear-bottom microplates
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Plate reader with fluorescence detection capabilities (Excitation: ~440 nm, Emission: ~485 nm)
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Test compound (Tau protein aggregation-IN-1) dissolved in a suitable solvent (e.g., DMSO)
Procedure:
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Preparation of Reagents:
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Prepare a stock solution of recombinant Tau protein in assay buffer.
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Prepare a stock solution of heparin in assay buffer.
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Prepare a stock solution of ThT in assay buffer.
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Prepare serial dilutions of the test compound in assay buffer (ensure the final solvent concentration is consistent across all wells and does not exceed a level that affects the assay, typically <1% DMSO).
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Assay Setup:
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In a 96-well plate, add the following to each well in the specified order:
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Assay buffer
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Test compound at various concentrations (or vehicle control)
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ThT solution (to a final concentration of ~10-20 µM)
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Recombinant Tau protein (to a final concentration of ~2-10 µM)
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Initiate the aggregation by adding the heparin solution (to a final concentration of ~2-10 µM).
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Incubation and Measurement:
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Seal the plate to prevent evaporation.
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Incubate the plate at 37 °C with intermittent shaking in the plate reader.
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Measure the ThT fluorescence intensity at regular intervals (e.g., every 15-30 minutes) for a period of 24-72 hours.
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Data Analysis:
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Plot the fluorescence intensity versus time for each concentration of the test compound.
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Determine the lag time and the maximum fluorescence for each curve.
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Calculate the percentage inhibition of Tau aggregation at each compound concentration relative to the vehicle control.
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Determine the IC₅₀ value by fitting the dose-response data to a suitable model.
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Caption: Workflow for a Thioflavin T-based Tau aggregation assay.
Mechanism of Action and Signaling Pathways
The precise molecular mechanism of action for Tau protein aggregation-IN-1 has not been detailed in public literature. However, small molecule inhibitors of Tau aggregation are generally thought to act through one or more of the following mechanisms:
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Binding to Tau Monomers: The inhibitor may bind to monomeric Tau protein, stabilizing a conformation that is less prone to aggregation.
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Capping Fibril Ends: The compound could bind to the ends of growing Tau fibrils, preventing the addition of further monomers.
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Interfering with Oligomerization: The inhibitor might disrupt the formation of early-stage, toxic Tau oligomers.
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Promoting Off-Pathway Aggregation: Some molecules can induce the formation of non-toxic, amorphous aggregates, thereby sequestering Tau from the fibrillization pathway.
The signaling pathways leading to Tau hyperphosphorylation and subsequent aggregation are complex and involve multiple kinases (e.g., GSK-3β, CDK5) and phosphatases (e.g., PP2A). While Tau protein aggregation-IN-1 is designed to directly inhibit the aggregation process, it is downstream of these signaling events.
Caption: Putative mechanism of Tau aggregation inhibitors.
Conclusion
Tau protein aggregation-IN-1 is a benzothiazole-based inhibitor of Tau protein aggregation identified through patent literature. While detailed characterization in peer-reviewed publications is limited, its discovery and the general class of compounds it belongs to represent a significant area of research in the development of therapeutics for tauopathies. The synthetic route is plausible through standard organic chemistry techniques, and its biological activity can be assessed using established in-vitro assays such as the Thioflavin T fluorescence assay. Further research is needed to fully elucidate its mechanism of action, potency, and potential as a therapeutic agent.
